Cas no 302-79-4 (Retinoic acid)

• Product Name: Retinoic acid
• CAS No: 302-79-4
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• MDL: MFCD00001551
• CID: 36751
• PubChem ID: 444795
• Update Time: 2025-08-06

Retinoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• 13-CIS-RETINOIC ACID
• 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-2E,4E,6E,8E-NONATETRAENOIC ACID
• 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-2Z,4E,6E,8E-NONATETRANENOIC ACID
• 9-TRANS-RETINOIC ACID
• 9-TRANS-TRETINOIN
• AKOS 92103
• ALL-TRANS-RETINOIC ACID
• ALL-TRANS-RETINOIE ACID
• ALL-TRANS-VITAMIN A ACID
• ISOTRETINOIN
• (L)-ISOTRETINOIN
• RETINOIC ACID
• RETINOIC ACID, 13-CIS-
• RETINOIC ACID, ALL TRANS
• RETINOIC ACID ALL TRANS ISOMER
• TRANS-RETINOIC ACID
• TRANS VITAMIN A ACID
• TRETINOIN
• vitamin A acid
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• all-trans-Retinoic A
• Tretinoin (Retinoic acid)
• Tretinoin ,(All-Trans Retinoic Acid)
• ATRA
• (all-e)
• [3H]-Retinoic Acid
• aberel
• aknoten
• all-trans retinoic acid
• all-trans tretinoin
• all-trans-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic Acid
• Atragen
• effederm
• eudyna
• retin-a
• tretinm
• Tretinoin（Retinoic Acid）
• Retinoic acid

• MDL： MFCD00001551
• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
• InChI Key： SHGAZHPCJJPHSC-YCNIQYBTSA-N
• SMILES： C/C(=C\C=C\C(=C\C(=O)O)\C)/C=C/C1C(C)(C)CCCC=1C
• BRN： 2057223

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0597 (rough estimate)
• Melting Point: 180-181 °C (lit.)
• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 350.6±11.0 °C
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Store Dry in Freezer at -20°C for up to 1 year; in Solution at -20°C for up to 3 Months.
• PSA: 37.30000
• LogP: 5.60260
• Solubility: Not available
• Merck: 8165
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Retinoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36/37-S45
• FLUKA BRAND F CODES：7-8-16-23
• RTECS：VH6475000
• Hazardous Material Identification：
• Safety Term：S36/37;S45
• Risk Phrases：R22; R38; R63
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 (10 day) in mice, rats (mg/kg): 790, 790 i.p.; 2200, 2000 orally (Kamm)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds

Additional information on Retinoic acid

The Comprehensive Guide to Retinoic Acid (CAS No. 302-79-4): Benefits, Mechanisms, and Modern Applications

Retinoic acid (CAS No. 302-79-4), a biologically active metabolite of vitamin A, has garnered significant attention in dermatology, cosmetics, and cellular biology. Known chemically as all-trans-retinoic acid (ATRA), this compound plays a pivotal role in cell differentiation, proliferation, and immune modulation. Its applications range from anti-aging skincare to therapeutic treatments for acne and hyperpigmentation, making it a cornerstone in both medical and cosmetic fields.

In recent years, the demand for retinoic acid products has surged, driven by growing consumer interest in evidence-based skincare. Searches for "retinoic acid vs retinol" and "best retinoic acid serum" reflect public curiosity about its efficacy and safety. Unlike its precursor retinol, retinoic acid binds directly to nuclear receptors, triggering gene expression without conversion—a feature that enhances its potency but also necessitates careful usage to avoid irritation.

The molecular mechanism of retinoic acid involves binding to retinoic acid receptors (RARs) and retinoid X receptors (RXRs), modulating pathways like collagen synthesis and epidermal turnover. Studies highlight its ability to reduce wrinkles by stimulating collagen production, a key focus in anti-aging research. Additionally, its role in treating acne vulgaris stems from normalizing keratinocyte differentiation and reducing sebum production.

Modern formulations of retinoic acid often incorporate stabilizing technologies such as microencapsulation or combination with niacinamide to mitigate side effects like redness and peeling. Trending topics like "skin barrier repair with retinoic acid" underscore the importance of balancing efficacy with skin tolerance. Dermatologists increasingly recommend low-concentration (0.025% retinoic acid) regimens for beginners, aligning with the "slow skincare" movement.

Beyond dermatology, retinoic acid is investigated for its potential in oncology, particularly acute promyelocytic leukemia (APL), where ATRA therapy induces differentiation of malignant cells. This dual utility—cosmetic and therapeutic—positions retinoic acid as a versatile compound. However, users must navigate challenges like phototoxicity, necessitating strict sunscreen use during treatment.

As sustainability gains traction, searches for "vegan retinoic acid alternatives" and "eco-friendly retinoids" emerge. While retinoic acid itself is synthetic, plant-derived analogs like bakuchiol are marketed as gentler options, though their equivalence remains debated. The future of retinoic acid lies in personalized formulations, leveraging AI-driven skin diagnostics to optimize dosing and delivery systems.

In conclusion, retinoic acid (CAS No. 302-79-4) remains unmatched in its multifunctionality. From revolutionizing skincare routines to advancing medical therapies, its impact is profound. As research evolves, so too will its applications—bridging science, beauty, and health in unprecedented ways.